5-(3-Methylbutylsulfanyl)-4-(4-methylphenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
5-(3-Methylbutylsulfanyl)-4-(4-methylphenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
4604-71-1
VCID:
VC0430789
InChI:
InChI=1S/C23H28N2OS2/c1-15(2)13-14-27-23-24-21-20(18-7-5-4-6-8-19(18)28-21)22(26)25(23)17-11-9-16(3)10-12-17/h9-12,15H,4-8,13-14H2,1-3H3
SMILES:
CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCCC(C)C)SC4=C3CCCCC4
Molecular Formula:
C23H28N2OS2
Molecular Weight:
412.6g/mol
5-(3-Methylbutylsulfanyl)-4-(4-methylphenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
CAS No.: 4604-71-1
Main Products
VCID: VC0430789
Molecular Formula: C23H28N2OS2
Molecular Weight: 412.6g/mol
![5-(3-Methylbutylsulfanyl)-4-(4-methylphenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one - 4604-71-1](/images/no_structure.jpg)
| CAS No. | 4604-71-1 |
|---|---|
| Product Name | 5-(3-Methylbutylsulfanyl)-4-(4-methylphenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one |
| Molecular Formula | C23H28N2OS2 |
| Molecular Weight | 412.6g/mol |
| IUPAC Name | 5-(3-methylbutylsulfanyl)-4-(4-methylphenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one |
| Standard InChI | InChI=1S/C23H28N2OS2/c1-15(2)13-14-27-23-24-21-20(18-7-5-4-6-8-19(18)28-21)22(26)25(23)17-11-9-16(3)10-12-17/h9-12,15H,4-8,13-14H2,1-3H3 |
| Standard InChIKey | HVNKVQUZGIABNK-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCCC(C)C)SC4=C3CCCCC4 |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCCC(C)C)SC4=C3CCCCC4 |
| PubChem Compound | 1897444 |
| Last Modified | Nov 11 2021 |
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